Stearyl palmitate Stearyl palmitate Stearyl palmitate appears as white crystals or flakes. (NTP, 1992)
Stearyl palmitate is a palmitate ester resulting from the formal condensation of the carboxy group of palmitic acid with the hydroxy group of stearyl alcohol. It has a role as a cosmetic and a coral metabolite. It is a hexadecanoate ester and a wax ester. It derives from an octadecan-1-ol.
Brand Name: Vulcanchem
CAS No.: 100231-75-2
VCID: VC20747816
InChI: InChI=1S/C34H68O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h3-33H2,1-2H3
SMILES: CCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCC
Molecular Formula: C34H68O2
Molecular Weight: 508.9 g/mol

Stearyl palmitate

CAS No.: 100231-75-2

Cat. No.: VC20747816

Molecular Formula: C34H68O2

Molecular Weight: 508.9 g/mol

* For research use only. Not for human or veterinary use.

Stearyl palmitate - 100231-75-2

Description Stearyl palmitate appears as white crystals or flakes. (NTP, 1992)
Stearyl palmitate is a palmitate ester resulting from the formal condensation of the carboxy group of palmitic acid with the hydroxy group of stearyl alcohol. It has a role as a cosmetic and a coral metabolite. It is a hexadecanoate ester and a wax ester. It derives from an octadecan-1-ol.
CAS No. 100231-75-2
Molecular Formula C34H68O2
Molecular Weight 508.9 g/mol
IUPAC Name octadecyl hexadecanoate
Standard InChI InChI=1S/C34H68O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h3-33H2,1-2H3
Standard InChI Key BILPUZXRUDPOOF-UHFFFAOYSA-N
Impurities Lanolin and related materials may contain additives and contaminants which may vary widely. These include detergents and the antioxidants BHT and alpha-tocopherol. Chlorophyll, pesticides from the fleece, and trace metals such as copper, nickel, and chromium might also be present.
SMILES CCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCC
Colorform Translucent, pale yellow, soft tenacious solid
Flash Point 460 °F (238 °C) (Closed cup)
Melting Point 131.9 to 133.3 °F (NTP, 1992)
38-42 °C

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